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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethyl)mandelic acid

Cat. No.: B13530759

Get Quote

Part 1: Executive Summary & Chemical Identity
2-Chloro-5-(trifluoromethyl)mandelic acid is a specialized fluorinated building block used

primarily in the synthesis of agrochemicals and pharmaceutical intermediates (specifically

kinase inhibitors and resolving agents).[1] It combines the stereochemical utility of the mandelic

acid scaffold with the metabolic stability and lipophilicity of the trifluoromethyl group.

Due to its status as a specialized research intermediate, specific commercial MSDS data is

often aggregated from its precursors. This guide synthesizes data based on Structure-Activity

Relationships (SAR) and verified precursor properties.
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Property Specification / Value Note

Chemical Name
2-Chloro-5-

(trifluoromethyl)mandelic acid

Systematic Name
2-Chloro-5-(trifluoromethyl)-

-hydroxybenzeneacetic acid

Molecular Formula

Molecular Weight 254.59 g/mol

CAS Number
Not widely listed (Research

Grade)

Precursor Aldehyde CAS:

82386-89-8

Physical State
White to off-white crystalline

solid
Hygroscopic tendency

Predicted pKa 2.6 – 2.9

More acidic than Mandelic acid

(pKa 3.[1][2]4) due to electron-

withdrawing Cl/CF

groups.

Solubility
Soluble in MeOH, DMSO,

EtOAc; Low in Water

Acidic pH facilitates water

solubility.[1]

Chirality
Exists as (R)- and (S)-

enantiomers

Often used as a racemate or

resolving agent.[1]

Part 2: Hazard Identification (GHS Classification)
Based on the chemical structure and properties of the 2-chloro-5-(trifluoromethyl)benzoic acid

analog.

GHS Label Elements
Signal Word:DANGER

Hazard Pictograms:
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(Corrosive)

(Irritant)

Hazard Statements
H314: Causes severe skin burns and eye damage (Attributed to low pKa).

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Precautionary Statements
P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3]

Part 3: Safe Handling & Synthesis Protocols
Synthesis Workflow (The Sandmeyer-Cyanohydrin
Route)
The synthesis of this compound typically proceeds from 3-Amino-4-chlorobenzotrifluoride (CAS

121-50-6).[1] The workflow requires strict control of temperature and pH to prevent the

hydrolysis of the trifluoromethyl group (though it is relatively stable on the aromatic ring).

3-Amino-4-chlorobenzotrifluoride
(CAS 121-50-6)

Diazonium Salt
(Unstable Intermediate)

NaNO2, HCl
0-5°C 2-Chloro-5-(trifluoromethyl)benzaldehyde

(CAS 82386-89-8)

Formaldoxime/CuSO4
(Sandmeyer-type) Mandelonitrile

Intermediate

NaCN/KCN
pH Control 2-Chloro-5-(trifluoromethyl)mandelic acid

(Target)

Acid Hydrolysis
(HCl/H2SO4, Reflux)
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Figure 1: Synthetic pathway from the commercially available aniline precursor to the target

mandelic acid.[1]

Detailed Experimental Protocol: Hydrolysis of the
Mandelonitrile
Context: This step converts the intermediate nitrile to the final acid.[1] It is the most critical step

for safety due to the potential evolution of HCN gas if not acidified correctly.

Preparation: In a fume hood, charge a round-bottom flask with the crude 2-chloro-5-

(trifluoromethyl)mandelonitrile (1.0 eq).

Acid Addition: Slowly add concentrated HCl (12M, 5.0 eq) at 0°C. Caution: Exothermic.

Reflux: Heat the mixture to reflux (approx. 100°C) for 4–6 hours. Monitor by TLC or HPLC.

Note on CF3 Stability: The CF3 group on the aromatic ring is generally stable to acidic

hydrolysis, unlike aliphatic CF3 groups.

Extraction: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).

Purification: The crude acid can be recrystallized from Toluene/Heptane or purified via acid-

base extraction (Extract into NaHCO3, wash organics, re-acidify aqueous layer to precipitate

product).[1]
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Handling 2-Cl-5-CF3-Mandelic Acid

Physical State?

Solid / Powder In Solution (Organic)

Risk: Dust Inhalation
(Corrosive to Mucosa)

Risk: Skin Absorption
(Enhanced by CF3 lipophilicity)

Control: Fume Hood + N95/P100 Control: Double Nitrile Gloves
or Silver Shield

Storage: Desiccator
(Hygroscopic)

Click to download full resolution via product page

Figure 2: Safety decision matrix for physical handling and PPE selection.

Part 4: Emergency Response & Waste Management
Fire Fighting (HF Generation Risk)
Because this molecule contains a trifluoromethyl group (

) and chlorine (

), thermal decomposition is highly hazardous.[1]
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Decomposition Products: Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), Carbon

Monoxide (CO).[1]

Action: Firefighters must wear full protective clothing and positive pressure Self-Contained

Breathing Apparatus (SCBA).

Media: Dry chemical, CO2, or water spray.[1] Do not use a solid water stream (may scatter

the acid).

Spill Cleanup
Evacuate: Clear the area of non-essential personnel.

PPE: Wear goggles, lab coat, and double nitrile gloves.

Neutralization: Cover the spill with Sodium Bicarbonate (

) or a specialized acid spill kit.[1] Wait for bubbling to cease.

Disposal: Collect the neutralized solid into a hazardous waste container labeled

"Halogenated Organic Solids."

Part 5: Analytical Applications
Researchers utilizing this compound for chiral resolution or drug discovery should note the

following HPLC parameters:

UV Detection: The aromatic ring allows detection at 254 nm and 220 nm.

Chiral Separation:

Column: Polysaccharide-based chiral columns (e.g., Chiralpak AD-H or OD-H).

Mobile Phase: Hexane/IPA with 0.1% TFA (Trifluoroacetic acid). The TFA is crucial to

suppress ionization of the carboxylic acid, ensuring sharp peak shapes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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